Cas no 2171790-42-2 (3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171790-42-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5894003
• PubChem ID: 165607027
• Update Time: 2025-07-28

3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(cyclohex-1-en-1-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171790-42-2
• EN300-1540975

• Inchi： 1S/C26H28N2O5/c29-24(30)14-23(25(31)27-15-17-8-2-1-3-9-17)28-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-8,10-13,22-23H,1-3,9,14-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DEVIROJACQWWGS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC1=CCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171790-42-2): A Comprehensive Overview

3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171790-42-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique combination of functional groups that make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid features a cyclohexenyl ring and a fluorenyl group, both of which contribute to its chemical stability and biological activity. The cyclohexenyl ring provides a rigid structure that can influence the compound's conformational flexibility, while the fluorenyl group enhances its hydrophobic properties, making it suitable for interactions with biological membranes and proteins.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as a treatment for inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase cascades, leading to programmed cell death.

The pharmacokinetic properties of 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

In terms of synthetic methods, several approaches have been developed to produce 3-{(cyclohex-1-en-1-yl)methylcarbamoyl}-3-{(9H-fluoren‌‌en‌‌‌‌‌‌‌‌‌‌‌‐9‐y‌‌lmethoxyca‌rbonyle)}aminopropanoic acid. One common method involves the coupling of an amino acid derivative with a fluorenylmethoxycarbonyl (Fmoc) protected amine, followed by deprotection and functionalization steps. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

The potential applications of 3-{(cyclohex‐1‐en‐1‐yl)methylcarbamoyl}‐3‐{(9H‐fluoren‐9‐ylmethoxycarbonyl)amino}propanoic acid extend beyond traditional pharmaceuticals. For example, it has been explored as a building block for the synthesis of advanced materials with unique optical and electronic properties. Its fluorenyl group can be exploited to create conjugated polymers with tunable emission spectra, which have applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 3-{(cyclohex‐1‐en‐1‐yl)methylcarbamoyl}‐3‐{(9H‐fluoren‐9‐ylmethoxycarbonyl)amino}propanoic acid (CAS No. 2171790-42-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.